![molecular formula C12H15O3P B6221423 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid CAS No. 2758002-81-0](/img/no-structure.png)
1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid
Overview
Description
1-(4-(Dimethylphosphoryl)phenyl)cyclopropane-1-carboxylic acid (DPCA) is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. DPCA has been found to be an effective inhibitor of enzymes, and has been used in various biochemical and physiological experiments.
Scientific Research Applications
1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid has been studied for its potential applications in a variety of scientific fields. It has been used as an inhibitor of enzymes, and has been used in a variety of biochemical and physiological experiments. It has also been used in studies of the structure and function of proteins, as well as in studies of the interactions of proteins with other molecules. Additionally, 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid has been used as a model compound in studies of the structure and reactivity of organic molecules.
Mechanism of Action
1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid acts as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the enzyme from binding to its substrate. This inhibition of enzyme activity results in a decrease in the rate of the reaction catalyzed by the enzyme.
Biochemical and Physiological Effects
1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been found to inhibit the activity of enzymes involved in DNA replication and transcription. Additionally, it has been found to have an anti-inflammatory effect, and to be a potent inhibitor of the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid has a number of advantages for laboratory experiments. It is relatively inexpensive, and is easy to synthesize in a high yield and purity. Additionally, it is a potent inhibitor of enzymes, making it a useful tool for biochemical and physiological experiments. However, 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid does have some limitations. It is not soluble in water, and is not very stable in aqueous solutions. Additionally, its inhibition of enzymes is not reversible, and therefore it cannot be used in experiments that require reversible inhibition.
Future Directions
The potential future directions for 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid research are numerous. One potential direction is the development of new methods of synthesis for 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid, which could result in higher yields and higher purity. Additionally, further research into the biochemical and physiological effects of 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid could lead to the development of new therapeutic agents. Additionally, further research into the structure and reactivity of 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid could lead to the development of new catalysts for organic reactions. Finally, further research into the mechanism of action of 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid could lead to the development of new inhibitors of enzymes.
Synthesis Methods
1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid is synthesized through a two-step process, beginning with the reaction of dimethylphosphite and 1-chlorocyclopropane-1-carboxylic acid. This reaction results in the formation of a phosphonium salt, which is then treated with potassium hydroxide to yield 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid. This method has been found to be effective in producing 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid with a high yield and purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid involves the introduction of a cyclopropane ring and a phosphoryl group onto a phenyl ring, followed by carboxylation of the cyclopropane ring.", "Starting Materials": [ "4-bromoacetophenone", "dimethylphenylphosphine", "sodium hydride", "cyclopropane carboxylic acid", "triethylamine", "carbon dioxide" ], "Reaction": [ "4-bromoacetophenone is reacted with dimethylphenylphosphine and sodium hydride to form 4-(dimethylphosphoryl)acetophenone.", "4-(dimethylphosphoryl)acetophenone is then reacted with cyclopropane carboxylic acid and triethylamine to form 1-[4-(dimethylphosphoryl)phenyl]cyclopropane-1-carboxylic acid.", "The final step involves carboxylation of the cyclopropane ring using carbon dioxide and a suitable catalyst." ] } | |
CAS RN |
2758002-81-0 |
Molecular Formula |
C12H15O3P |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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